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Compound of Interest

Compound Name:
6-Amino-1,3-benzodioxole-5-

carbonitrile

Cat. No.: B067016 Get Quote

CAS Number: 187164-87-0

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Amino-1,3-benzodioxole-5-
carbonitrile, a heterocyclic aromatic compound of interest in medicinal chemistry and drug

discovery. Due to the limited availability of specific experimental data for this exact compound

in publicly accessible literature, this guide presents its fundamental properties alongside a

discussion of the general synthesis, characterization, and potential biological significance of the

broader class of amino-benzodioxole derivatives.

Chemical Identity and Properties
6-Amino-1,3-benzodioxole-5-carbonitrile is a substituted benzodioxole derivative. The

benzodioxole moiety is a common scaffold in natural products and pharmacologically active

molecules. The presence of an amino group and a nitrile group suggests its potential as a

versatile intermediate for the synthesis of more complex heterocyclic systems.
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Property Value Source

CAS Number 187164-87-0 [1][2][3]

Molecular Formula C₈H₆N₂O₂ [1]

Molecular Weight 162.15 g/mol [1]

Synonyms

6-Aminobenzo[d][1][2]dioxole-

5-carbonitrile, 6-Amino-1,3-

benzodioxol-5-yl cyanide

[1]

Synthesis and Reaction Pathways
While a specific, detailed experimental protocol for the synthesis of 6-Amino-1,3-
benzodioxole-5-carbonitrile is not readily available in the reviewed literature, a plausible

synthetic route can be conceptualized based on established organic chemistry principles. A

common approach to introduce an amino group ortho to a directing group on a benzene ring

involves the nitration of a suitable precursor followed by reduction.

A hypothetical synthesis workflow is presented below:
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Hypothetical Synthesis Workflow

1,3-Benzodioxole-5-carbonitrile

Nitration
(e.g., HNO₃, H₂SO₄)

Step 1

6-Nitro-1,3-benzodioxole-5-carbonitrile

Reduction
(e.g., SnCl₂, HCl or H₂, Pd/C)

Step 2

6-Amino-1,3-benzodioxole-5-carbonitrile

Click to download full resolution via product page

Caption: Hypothetical synthesis of 6-Amino-1,3-benzodioxole-5-carbonitrile.

Characterization
Detailed spectroscopic data (NMR, IR, MS) for 6-Amino-1,3-benzodioxole-5-carbonitrile are

not available in the public domain. However, based on its structure, the following characteristic

signals would be expected:

¹H NMR: Aromatic protons in the benzodioxole ring system, a singlet for the methylenedioxy

protons (-O-CH₂-O-), and a broad singlet for the amino (-NH₂) protons.
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¹³C NMR: Aromatic carbons, a carbon signal for the nitrile group (-C≡N), and a signal for the

methylenedioxy carbon.

IR Spectroscopy: Characteristic absorption bands for N-H stretching of the amino group,

C≡N stretching of the nitrile group, and C-O stretching of the ether linkages in the dioxole

ring.

Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the

compound.

Potential Biological Significance and Drug
Development Applications
The 1,3-benzodioxole scaffold is a key structural motif in numerous biologically active

compounds, exhibiting a wide range of pharmacological activities. Derivatives of this scaffold

have been investigated for their potential as anticancer, antimicrobial, and anti-inflammatory

agents.

The amino and nitrile functionalities on 6-Amino-1,3-benzodioxole-5-carbonitrile make it a

valuable building block for the synthesis of various heterocyclic compounds, such as

pyrimidines, pyrazoles, and quinolines, which are known to possess diverse biological

activities.

Given the established role of various kinase signaling pathways in diseases like cancer, novel

heterocyclic compounds derived from 6-Amino-1,3-benzodioxole-5-carbonitrile could

potentially be designed as kinase inhibitors. A conceptual signaling pathway that could be

targeted by such derivatives is illustrated below:
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Conceptual Kinase Signaling Pathway
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Caption: Conceptual targeting of a kinase cascade by a potential inhibitor.

Conclusion
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6-Amino-1,3-benzodioxole-5-carbonitrile represents a chemical scaffold with significant

potential for the development of novel therapeutic agents. While specific research on this

compound is limited, the well-documented biological activities of related benzodioxole

derivatives underscore the importance of further investigation into its synthetic derivatization

and pharmacological evaluation. The information provided in this guide serves as a

foundational resource for researchers interested in exploring the chemistry and potential

applications of this and similar molecules in the field of drug discovery. Further experimental

work is necessary to fully elucidate its properties and biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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